Cas no 867377-03-5 (2-Bromo-6-chloro-3-methylpyridine)

• Product Name: 2-Bromo-6-chloro-3-methylpyridine
• CAS No: 867377-03-5
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD11044269
• CID: 718939
• PubChem ID: 53416675
• Update Time: 2025-07-21

2-Bromo-6-chloro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-3-methylpyridine
• Pyridine,2-bromo-6-chloro-3-methyl-
• 2-bromo-6-chloro-3-methyl-pyridine
• Pyridine,2-bromo-6-chloro-3-methyl
• VAUAZVCUPGVDPB-UHFFFAOYSA-N
• FT-0770043
• MFCD11044269
• 867377-03-5
• Pyridine, 2-bromo-6-chloro-3-methyl-
• CS-0112932
• SCHEMBL2227384
• DTXSID80697210
• O10690
• AS-50046
• AB62917
• 2-Bromo-6-chloro-3-methylpyridine (ACI)
• SY019442
• DB-082198
• AKOS016005610

• MDL： MFCD11044269
• Inchi： 1S/C6H5BrClN/c1-4-2-3-5(8)9-6(4)7/h2-3H,1H3
• InChI Key： VAUAZVCUPGVDPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(Br)N=1

Computed Properties

• Exact Mass: 204.92900
• Monoisotopic Mass: 204.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.2

Experimental Properties

• Boiling Point: 256.1±35.0℃ at 760mmHg
• PSA: 12.89000
• LogP: 2.80590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-6-chloro-3-methylpyridine

Professional Introduction to 2-Bromo-6-chloro-3-methylpyridine (CAS No. 867377-03-5)

2-Bromo-6-chloro-3-methylpyridine is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 867377-03-5, this compound has become a focal point for synthetic chemists and medicinal researchers exploring novel molecular architectures.

The structural motif of 2-Bromo-6-chloro-3-methylpyridine consists of a pyridine ring substituted with bromine, chlorine, and a methyl group at the 2, 6, and 3 positions, respectively. This specific arrangement of functional groups makes it an attractive intermediate for the synthesis of more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs). The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling chemists to tailor the compound's reactivity for various synthetic pathways.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyridine derivatives. The compound 2-Bromo-6-chloro-3-methylpyridine has been particularly studied for its potential role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The brominated and chlorinated pyridine core allows for easy coupling with other pharmacophores, facilitating the creation of molecules that can selectively target specific biological pathways.

One of the most compelling aspects of 2-Bromo-6-chloro-3-methylpyridine is its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many drugs on the market today. The ability to introduce aryl groups at various positions on the pyridine ring through these reactions opens up a plethora of possibilities for designing novel compounds with enhanced pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-Bromo-6-chloro-3-methylpyridine as a building block for antiviral and antibacterial agents. Recent studies have demonstrated its efficacy in generating derivatives that exhibit inhibitory activity against viral proteases and bacterial enzymes. This has spurred further investigation into optimizing synthetic routes to improve yields and purity, ensuring that researchers have access to high-quality starting materials for their drug discovery programs.

Beyond its applications in drug development, 2-Bromo-6-chloro-3-methylpyridine has also found utility in materials science. Its ability to form coordination complexes with transition metals has led to research into its potential as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, including hydrogenation and oxidation reactions, which are essential in industrial chemical processes.

The synthesis of 2-Bromo-6-chloro-3-methylpyridine typically involves the bromination and chlorination of 3-methylpyridine using appropriate reagents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving environmental sustainability. These improvements have made it easier for academic institutions and pharmaceutical companies to incorporate this compound into their research pipelines.

In conclusion, 2-Bromo-6-chloro-3-methylpyridine (CAS No. 867377-03-5) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for the synthesis of pharmaceuticals, while its reactivity also lends itself to applications in materials science. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.